5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid

Description

5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid, commonly referred to as EDANS (1,5-EDANS), is a synthetic compound with significant applications in biochemical research, particularly in fluorescence resonance energy transfer (FRET) assays. It is known for its role as a fluorescent donor in various molecular probes used in nucleic acid detection and protease assays.

Applications

EDANS is primarily utilized in the following areas:

• Fluorescent Probes: It serves as a donor molecule in FRET-based probes which are widely used in molecular biology for detecting nucleic acids and proteins.

• Protease Substrates: EDANS is often paired with quenchers like DABCYL or DABSYL to develop sensitive assays for protease activity.

Excitation and Emission Properties

Property	Value
Excitation Wavelength	335 nm
Emission Wavelength	493 nm

Research Findings

Recent studies have highlighted the effectiveness of EDANS in various biochemical applications:

• A study demonstrated the use of EDANS in developing FRET-based nucleic acid probes, showcasing its sensitivity and specificity in detecting target sequences .

• Another research article focused on the characterization of SARS main protease using EDANS as a fluorogenic substrate, indicating its utility in high-throughput screening for inhibitor identification .

Safety and Handling

EDANS is classified with the following safety warnings:

• Signal Word: Warning

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Storage Recommendations

EDANS should be stored in a cool, dark place, away from moisture and light to maintain its stability and efficacy.

• CAS No.: 50402-56-7
• Product Name: 5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: 5-(2-aminoethylamino)naphthalene-1-sulfonic acid
• Standard InChI: InChI=1S/C12H14N2O3S/c13-7-8-14-11-5-1-4-10-9(11)3-2-6-12(10)18(15,16)17/h1-6,14H,7-8,13H2,(H,15,16,17)
• Standard InChIKey: SJQRQOKXQKVJGJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=C2S(=O)(=O)O)C(=C1)NCCN
• Canonical SMILES: C1=CC2=C(C=CC=C2S(=O)(=O)[O-])C(=C1)NCC[NH3+]
• Synonyms: 5-((2-aminoethyl)amino)naphthalene-1-sulfonic acid; EDANS
• Reference: 1. Guo, Jiubiao; et al. (30 November 2014). "Spectral properties of EDANS-Dabcyl pair [45] and the flowchart of the experimental design". PLOS ONE. 9 (12). doi:10.1371/journal.pone.0114124.g001.; 2. E D Matayoshi, et al. Novel fluorogenic substrates for assaying retroviral proteases by resonance energy transfer. Science. 1990 Feb 23;247(4945):954-8.
• PubChem Compound: 92329
• Last Modified: Sep 14 2023